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Compound of Interest

Compound Name:
Morpholine-4-carboximidamide

Hydrobromide

Cat. No.: B128917 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed procedures for the safe handling, storage, and use of

Morpholine-4-carboximidamide hydrobromide (CAS No. 157415-17-3). Adherence to these

guidelines is crucial to ensure the integrity of the compound and the safety of laboratory

personnel.

Product Information and Physical Properties
Morpholine-4-carboximidamide hydrobromide is a guanidinylating agent commonly used as

an intermediate in pharmaceutical and chemical synthesis.[1][2] It is a white to pale cream

solid, available as crystals or powder.[3]

Table 1: Physicochemical Properties of Morpholine-4-carboximidamide Hydrobromide
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Property Value Reference

CAS Number 157415-17-3 [4]

Molecular Formula C₅H₁₂BrN₃O [4]

Molecular Weight 210.08 g/mol [5]

Melting Point ~155°C to 165°C [4]

Appearance
White to pale cream crystals or

powder
[3][6]

Purity ≥97.5% to ≤102.5% (Titration) [3]

Solubility Soluble in water [4]

Sensitivity Hygroscopic [4]

Safety, Handling, and Personal Protective
Equipment (PPE)
2.1 Hazard Identification

Morpholine-4-carboximidamide hydrobromide is classified as hazardous. It is harmful if

swallowed, causes skin irritation, and serious eye irritation, and may cause respiratory irritation.

[4]

2.2 Recommended Personal Protective Equipment (PPE)

Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Wear chemically resistant gloves (e.g., nitrile rubber). Inspect gloves before

use.

Skin and Body Protection: Wear a laboratory coat, and ensure skin is not exposed.

Respiratory Protection: Use in a well-ventilated area or under a chemical fume hood. If dust

is generated, a NIOSH-approved respirator is recommended.
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2.3 Handling Procedures

Handle in accordance with good industrial hygiene and safety practices.

Avoid contact with skin, eyes, and clothing.

Avoid dust formation.

Use only in a chemical fume hood.

Keep away from heat, sparks, and open flames.

Wash hands thoroughly after handling.

Storage Procedures
Proper storage is critical to maintain the stability and purity of Morpholine-4-carboximidamide
hydrobromide.

General Storage: Store in a cool, dry, and well-ventilated place.[7]

Container: Keep the container tightly closed.

Long-Term Storage: For long-term stability, it is recommended to store the compound under

an inert atmosphere (e.g., argon or nitrogen) at room temperature, given its hygroscopic

nature.[5][8]

Incompatible Materials: Store away from strong oxidizing agents.

Experimental Protocols
Morpholine-4-carboximidamide hydrobromide is a guanidinylating agent used to introduce a

guanidine functional group onto primary and secondary amines. The following is a general

protocol for a direct guanidinylation reaction in solution.

Protocol: Guanidinylation of a Primary Amine
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Objective: To synthesize a guanidine-containing compound from a primary amine using

Morpholine-4-carboximidamide hydrobromide.

Materials:

Morpholine-4-carboximidamide hydrobromide

Primary amine substrate

Anhydrous solvent (e.g., Dichloromethane (DCM), Tetrahydrofuran (THF), or Acetonitrile)

Base (e.g., Triethylamine (TEA) or Diisopropylethylamine (DIPEA))

Stir plate and magnetic stir bar

Round-bottom flask and condenser (if heating is required)

Inert gas supply (Nitrogen or Argon)

Standard work-up and purification supplies (e.g., separatory funnel, rotary evaporator, silica

gel for column chromatography)

Procedure:

Reaction Setup: In a dry round-bottom flask under an inert atmosphere, dissolve the primary

amine substrate (1.0 equivalent) in the chosen anhydrous solvent.

Addition of Base: Add the base (2.0-3.0 equivalents) to the reaction mixture and stir for 5-10

minutes.

Addition of Guanidinylating Agent: Slowly add Morpholine-4-carboximidamide
hydrobromide (1.1-1.5 equivalents) to the stirring solution.

Reaction Monitoring: Stir the reaction mixture at room temperature. The reaction progress

can be monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass

Spectrometry (LC-MS). Gentle heating may be required for less reactive amines.
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Work-up: Once the reaction is complete, quench the reaction with water or a saturated

aqueous solution of sodium bicarbonate. Extract the aqueous layer with an appropriate

organic solvent (e.g., ethyl acetate).

Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and

concentrate under reduced pressure. The crude product can be purified by column

chromatography on silica gel.
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Caption: Workflow for Safe Handling and Storage.
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Caption: Experimental Workflow for Guanidinylation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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